Cas no 156274-32-7 (Methyl 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylate)

Methyl 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylate is a fluorinated thiophene derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—an amino group at the 3-position and a 4-fluorophenyl substituent at the 4-position—enhance its reactivity, making it a versatile intermediate for synthesizing heterocyclic compounds. The electron-withdrawing fluorine atom improves metabolic stability, while the ester group allows for further functionalization. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

Methyl 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylate structure

156274-32-7 structure

Product Name:Methyl 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylate

CAS No:156274-32-7

MF:C₁₂H₁₀FNO₂S

MW:251.276705265045

MDL:MFCD04116503

CID:3060920

PubChem ID:2759754

Update Time:2025-06-06

Methyl 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylate
- methyl 3-amino-4-(4-fluorophenyl)-2-thiophenecarboxylate
- CS-0333997
- Methyl 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylate, AldrichCPR
- BCIWGFJWPIUCEF-UHFFFAOYSA-N
- STK880399
- SCHEMBL15940251
- DTXSID901200290
- MFCD04116503
- METHYL3-AMINO-4-(4-FLUOROPHENYL)THIOPHENE-2-CARBOXYLATE
- AKOS005638496
- 156274-32-7
- MDL： MFCD04116503
- Inchi： 1S/C12H10FNO2S/c1-16-12(15)11-10(14)9(6-17-11)7-2-4-8(13)5-3-7/h2-6H,14H2,1H3
- InChI Key： BCIWGFJWPIUCEF-UHFFFAOYSA-N
- SMILES： S1C=C(C(=C1C(=O)OC)N)C1C=CC(=CC=1)F

Computed Properties

Exact Mass: 251.04162790Da
Monoisotopic Mass: 251.04162790Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 80.6Å²

Methyl 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylate Pricemore >>

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